Cas no 610767-19-6 ((8S,8'S)-3,4-dimethoxy-3',4'-methylenedioxylignan-9,9'-olide)

(8S,8'S)-3,4-dimethoxy-3',4'-methylenedioxylignan-9,9'-olide structure
610767-19-6 structure
Product Name:(8S,8'S)-3,4-dimethoxy-3',4'-methylenedioxylignan-9,9'-olide
CAS No:610767-19-6
MF:C21H22O6
MW:370.395786762238
CID:2056117
Update Time:2025-04-21

(8S,8'S)-3,4-dimethoxy-3',4'-methylenedioxylignan-9,9'-olide Chemical and Physical Properties

Names and Identifiers

    • (8S,8'S)-3,4-dimethoxy-3',4'-methylenedioxylignan-9,9'-olide
    • 2beta-veratrylmethyl-3alpha-piperonylmethyl-gamma-butyrolactone
    • dextrobursehernin
    • methylpluviatolide
    • bursehernin
    • (3R-trans)-4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4-dimethoxyphenyl)methyl]dihydro-2(3H)-furanone
    • (-)-Bursehernin
    • (R,R)-4-(1,3-benzodioxol-5-ylmethyl)-3-(3,4-dimethoxybenzyl)dihydrofuran-2(3H)-one
    • (+)-Dextrobursehernin
    • (-)-5'-desmethoxy-yatein
    • Inchi: 1S/C21H22O6/c1-23-17-5-3-14(9-19(17)24-2)8-16-15(11-25-21(16)22)7-13-4-6-18-20(10-13)27-12-26-18/h3-6,9-10,15-16H,7-8,11-12H2,1-2H3
    • InChI Key: IYBDDRJHJMFFBB-UHFFFAOYSA-N
    • SMILES: COC1C(OC)=CC(CC2C(=O)OCC2CC2C=C3C(OCO3)=CC=2)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • XLogP3: 1.816
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